![molecular formula C19H17NO B8155597 4-(Benzyloxy)-[1,1'-biphenyl]-3-amine](/img/structure/B8155597.png)
4-(Benzyloxy)-[1,1'-biphenyl]-3-amine
Overview
Description
4-(Benzyloxy)-[1,1'-biphenyl]-3-amine is a useful research compound. Its molecular formula is C19H17NO and its molecular weight is 275.3 g/mol. The purity is usually 95%.
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Scientific Research Applications
Study of Electronic Structure : It is used in the study of electronic structures of π-conjugated redox systems with borane/boraalkene end groups (Fiedler et al., 1996).
Enantioselective Synthesis : The compound is employed in enantioselective synthesis of cyclic beta-amino alcohol derivatives through ring-closing metathesis (Lee et al., 2007).
Skin Whitening Agent : A related compound, (4-methoxy-benzylidene)-(3-methoxy-phenyl)-amine, is studied for its potential as a skin whitening agent by inhibiting melanin production (Choi et al., 2002).
Parkinson's Disease Therapy : A derivative of 4-(Benzyloxy)-[1,1'-biphenyl]-3-amine, specifically compound 12c, shows potent and selective MAO-B inhibitory effects and protects dopaminergic neurons in a Parkinson's disease model (Yeon et al., 2018).
Liquid Crystalline Phases Formation : The compound forms thermotropic and lyotropic smectic and columnar liquid crystalline phases (Kölbel et al., 1998).
Catalytic Amination : It is used as ligands in a catalyst system for the catalytic amination of aryl chlorides, bromides, and triflates (Wolfe et al., 2000).
Antifungal Drug Development : Some derivatives of this compound have potential as antifungal agents and could be optimized as scaffolds for potent antifungal drugs (Nimbalkar et al., 2016).
Organomercury and Organotellurium Compounds Synthesis : The research aimed at preparing organomercury and organotellurium compounds containing amino groups, such as [1,1'-biphenyl]-4-amine, via a mercuriation reaction (Mokhtar & Al-Saadawy, 2022).
Mutagenic Studies : Plant-activated benzidine and 4'-aminobiphenyl can induce mutations in Salmonella typhimurium, suggesting a role in mutagenic studies (Ju & Plewa, 1997).
Polymer Chemistry : In the context of polymer chemistry, the compound is used in the study of curing systems for benzoxazine with amine, examining reactivity, reaction mechanisms, and material properties (Sun et al., 2015).
properties
IUPAC Name |
5-phenyl-2-phenylmethoxyaniline | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H17NO/c20-18-13-17(16-9-5-2-6-10-16)11-12-19(18)21-14-15-7-3-1-4-8-15/h1-13H,14,20H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HPHIJXMVHZYGSP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)COC2=C(C=C(C=C2)C3=CC=CC=C3)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H17NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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